Cas no 496870-49-6 (3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isothiazolyl)propyl]thio]-6-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isothiazolyl)propyl]thio]-6-(trifluoromethyl)-
• CAS No: 496870-49-6
• MF: C₁₃H₁₁F₃N₄S₂
• MW: 344.378449678421
• CID: 1525573
• Update Time: 2024-08-24

3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isothiazolyl)propyl]thio]-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-[[(1R)-3-amino-1-(5-isothiazolyl)propyl]thio]-6-(trifluoromethyl)-
• 3-Pyridinecarbonitrile, 2-[[(1R)-3-amino-1-(5-isothiazolyl)propyl]thio]-6-(trifluoromethyl)-

• Inchi： 1S/C13H11F3N4S2/c14-13(15,16)11-2-1-8(7-18)12(20-11)21-9(3-5-17)10-4-6-19-22-10/h1-2,4,6,9H,3,5,17H2/t9-/m1/s1
• InChI Key： RUQXIEACHVGVRW-SECBINFHSA-N
• SMILES： C1(S[C@@H](C2SN=CC=2)CCN)=NC(C(F)(F)F)=CC=C1C#N

Computed Properties

• Exact Mass: 344.03793

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 407.2±45.0 °C(Predicted)
• PSA: 75.59
• pka: 8.45±0.13(Predicted)